Adapalene-d6 Methyl Ester
Adapalene-d6 Methyl Ester
Labeled Adapalene intermediate ester of labeled Adapalene.
Brand Name:
Vulcanchem
CAS No.:
1330264-23-7
VCID:
VC0141473
InChI:
InChI=1S/C29H30O3/c1-31-27-8-7-24(14-26(27)29-15-18-9-19(16-29)11-20(10-18)17-29)22-3-4-23-13-25(28(30)32-2)6-5-21(23)12-22/h3-8,12-14,18-20H,9-11,15-17H2,1-2H3/i1D3,2D3
SMILES:
COC1=C(C=C(C=C1)C2=CC3=C(C=C2)C=C(C=C3)C(=O)OC)C45CC6CC(C4)CC(C6)C5
Molecular Formula:
C29H30O3
Molecular Weight:
432.593
Adapalene-d6 Methyl Ester
CAS No.: 1330264-23-7
Cat. No.: VC0141473
Molecular Formula: C29H30O3
Molecular Weight: 432.593
* For research use only. Not for human or veterinary use.
Specification
| Description | Labeled Adapalene intermediate ester of labeled Adapalene. |
|---|---|
| CAS No. | 1330264-23-7 |
| Molecular Formula | C29H30O3 |
| Molecular Weight | 432.593 |
| IUPAC Name | trideuteriomethyl 6-[3-(1-adamantyl)-4-(trideuteriomethoxy)phenyl]naphthalene-2-carboxylate |
| Standard InChI | InChI=1S/C29H30O3/c1-31-27-8-7-24(14-26(27)29-15-18-9-19(16-29)11-20(10-18)17-29)22-3-4-23-13-25(28(30)32-2)6-5-21(23)12-22/h3-8,12-14,18-20H,9-11,15-17H2,1-2H3/i1D3,2D3 |
| Standard InChI Key | PGXNMQBGOVUZNC-WFGJKAKNSA-N |
| SMILES | COC1=C(C=C(C=C1)C2=CC3=C(C=C2)C=C(C=C3)C(=O)OC)C45CC6CC(C4)CC(C6)C5 |
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